Cas no 68443-43-6 (Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate)

• Product Name: Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate
• CAS No: 68443-43-6
• MF: C₄₆H₆₆O₁₀
• MW: 779.010255336761
• CID: 970685
• PubChem ID: 109377
• Update Time: 2024-03-01

Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate Chemical and Physical Properties

Names and Identifiers

• didecyl 2-ethyl-2-[[(2-methyl-1-oxoallyl)oxy]methyl]propane-1,3-diylphthalate
• 2-O-[2-[(2-decoxycarbonylbenzoyl)oxymethyl]-2-(2-methylprop-2-enoyloxymethyl)butyl] 1-O-decyl benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 1,1'-(2-ethyl-2-(((2-methyl-1-oxo-2-propen-1-yl)oxy)methyl)-1,3-propanediyl) 2,2'-didecyl ester
• 1,2-Benzenedicarboxylic acid, 2-ethyl-2-(((2-methyl-1-oxo-2-propenyl)oxy)methyl)-1,3-propanediyl didecyl ester
• decyl 2-[({2-[(decyloxy)carbonyl]benzoyl}oxy)methyl]-2-{[(2-methylacryloyl)oxy]methyl}butyl benzene-1,2-dicarboxylate
• Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate
• 1,2-Benzenedicarboxylic acid, 2-ethyl-2-[[(2-methyl-1-oxo-2-propenyl)oxy]methyl]-1,3-propanediyl didecyl ester
• 1,2-Benzenedicarboxylic acid, 1,1'-[2-ethyl-2-[[(2-methyl-1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] 2,2'-didecyl ester

• Inchi： 1S/C46H66O10/c1-6-9-11-13-15-17-19-25-31-52-42(48)37-27-21-23-29-39(37)44(50)55-34-46(8-3,33-54-41(47)36(4)5)35-56-45(51)40-30-24-22-28-38(40)43(49)53-32-26-20-18-16-14-12-10-7-2/h21-24,27-30H,4,6-20,25-26,31-35H2,1-3,5H3
• InChI Key： XLWCDUFQDYZSAZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCC)=O)CC(COC(C(=C)C)=O)(COC(C1C=CC=CC=1C(=O)OCCCCCCCCCC)=O)CC

Computed Properties

• Exact Mass: 778.46559830g/mol
• Monoisotopic Mass: 778.46559830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 35
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives